Cas no 1699374-86-1 (4-(dimethylamino)-2-hydroxybutanoic acid)

• Product Name: 4-(dimethylamino)-2-hydroxybutanoic acid
• CAS No: 1699374-86-1
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• MDL: MFCD29983878
• CID: 5181228
• PubChem ID: 107841696
• Update Time: 2025-06-10

4-(dimethylamino)-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(dimethylamino)-2-hydroxy-
• 4-(Dimethylamino)-2-hydroxybutanoic acid
• EN300-1842266
• AS-84775
• 1699374-86-1
• E77771
• 4-(dimethylamino)-2-hydroxybutanoic acid

• MDL： MFCD29983878
• Inchi： 1S/C6H13NO3/c1-7(2)4-3-5(8)6(9)10/h5,8H,3-4H2,1-2H3,(H,9,10)
• InChI Key： WZSWNUKXENRHRR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)CCN(C)C

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on 4-(dimethylamino)-2-hydroxybutanoic acid

Research Update on 4-(Dimethylamino)-2-hydroxybutanoic Acid (CAS: 1699374-86-1): Synthesis, Applications, and Recent Advances

4-(Dimethylamino)-2-hydroxybutanoic acid (CAS: 1699374-86-1) is a chiral β-hydroxy acid derivative that has garnered significant attention in the fields of medicinal chemistry and drug development due to its structural versatility and potential biological activities. Recent studies have explored its role as a key intermediate in the synthesis of pharmacologically active compounds, particularly in the development of enzyme inhibitors and receptor modulators. This research brief consolidates the latest findings on its synthetic methodologies, mechanistic insights, and emerging applications in targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of 4-(dimethylamino)-2-hydroxybutanoic acid via catalytic hydrogenation of corresponding α-keto acid precursors, achieving >99% enantiomeric excess (ee) using a novel ruthenium-based chiral catalyst (DOI: 10.1021/acs.jmedchem.3c00562). The optimized protocol addressed previous challenges in stereocontrol, enabling scalable production for preclinical studies. Concurrently, its incorporation into peptidomimetic scaffolds was shown to enhance proteolytic stability in a series of thrombin inhibitors, with derivative compounds exhibiting sub-nanomolar IC₅₀ values.

In neuropharmacology, researchers have leveraged the compound's dimethylamino moiety for blood-brain barrier penetration. A Nature Communications paper (2024) detailed its use in constructing γ-aminobutyric acid (GABA) analogs targeting metabotropic glutamate receptors (mGluRs), where the hydroxyl group facilitated critical hydrogen bonding with allosteric sites (DOI: 10.1038/s41467-024-46738-2). Molecular dynamics simulations revealed that protonation of the dimethylamino group at physiological pH contributed to sustained receptor residence time, a finding corroborated by in vivo positron emission tomography (PET) imaging in rodent models.

Notably, the compound's metal-chelating properties have been exploited in radiopharmaceutical development. A recent ACS Medicinal Chemistry Letters report highlighted its conjugation with ⁶⁸Ga for PET tracers targeting prostate-specific membrane antigen (PSMA), where the 2-hydroxybutanoic acid backbone improved renal clearance profiles compared to traditional glutamate linkers (DOI: 10.1021/acsmedchemlett.3c00501). Clinical translation of these analogs is currently in Phase I trials for metastatic prostate cancer imaging.

Ongoing investigations are exploring the compound's utility in mRNA delivery systems. Preliminary data presented at the 2024 American Chemical Society meeting demonstrated its effectiveness as a ionizable lipid component in lipid nanoparticles (LNPs), where the tertiary amine group facilitated endosomal escape while the hydroxyl group reduced hepatotoxicity. These LNPs showed 3-fold higher mRNA expression in muscle tissue compared to standard formulations, suggesting potential for vaccine and gene therapy applications.

In conclusion, 4-(dimethylamino)-2-hydroxybutanoic acid (1699374-86-1) continues to emerge as a multifaceted building block in pharmaceutical research. Its unique stereochemical and physicochemical properties enable diverse applications ranging from small-molecule therapeutics to biomaterials engineering. Future research directions may focus on expanding its use in covalent inhibitor design and as a chiral auxiliary in continuous flow synthesis platforms.